Cas no 1213195-48-2 ((1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine)

(1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine structure

1213195-48-2 structure

Product Name:(1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine

CAS No:1213195-48-2

MF:C₆H₈BrNS

MW:206.103419303894

MDL:MFCD09822174

CID:4773339

PubChem ID:40465693

Update Time:2026-02-26

(1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(5-bromothiophen-2-yl)ethan-1-amine
- (R)-1-(5-Bromo-thiophen-2-yl)-ethylamine
- SB31807
- (R)-1-(5-Bromothiophen-2-yl)ethan-1-amine
- 1213195-48-2
- F88338
- (1R)-1-(5-BROMOTHIOPHEN-2-YL)ETHANAMINE
- EN300-89286
- SCHEMBL24803031
- AKOS011389551
- (1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine
- MDL： MFCD09822174
- Inchi： 1S/C6H8BrNS/c1-4(8)5-2-3-6(7)9-5/h2-4H,8H2,1H3/t4-/m1/s1
- InChI Key： NYBMETYMNLJOEL-SCSAIBSYSA-N
- SMILES： BrC1=CC=C([C@@H](C)N)S1

Computed Properties

Exact Mass: 204.956
Monoisotopic Mass: 204.956
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.3

(1R)-1-(5-Bromothiophen-2-yl)ethan-1-amine Pricemore >>

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